Cas no 1351660-76-8 (N-(4-tert-butylphenyl)-3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide)

N-(4-tert-butylphenyl)-3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a structurally complex compound featuring a 1,2,4-oxadiazole core linked to an azetidine carboxamide moiety. Its design incorporates a tert-butylphenyl group and a chlorophenyl substituent, enhancing its potential for selective binding interactions. The oxadiazole ring contributes to metabolic stability, while the azetidine scaffold offers conformational rigidity, improving target engagement. This compound is of interest in medicinal chemistry for its potential as a modulator of biological pathways, particularly in the development of enzyme inhibitors or receptor ligands. Its well-defined molecular architecture allows for precise structure-activity relationship studies. Suitable for research applications requiring high-purity intermediates or pharmacophores.

N-(4-tert-butylphenyl)-3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide structure

1351660-76-8 structure

Product Name:N-(4-tert-butylphenyl)-3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide

CAS No:1351660-76-8

MF:C₂₂H₂₃ClN₄O₂

MW:410.896623849869

CID:5846015

PubChem ID:56764568

Update Time:2025-10-14

N-(4-tert-butylphenyl)-3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-tert-butylphenyl)-3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide
- N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
- N-(4-(tert-butyl)phenyl)-3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
- AKOS024530938
- F6064-2974
- 1351660-76-8
- VU0531062-1
- Inchi： 1S/C22H23ClN4O2/c1-22(2,3)16-7-9-18(10-8-16)24-21(28)27-12-15(13-27)20-25-19(26-29-20)14-5-4-6-17(23)11-14/h4-11,15H,12-13H2,1-3H3,(H,24,28)
- InChI Key： RGZHHIUFWYJIDU-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NOC(C2CN(C(NC3C=CC(=CC=3)C(C)(C)C)=O)C2)=N1

Computed Properties

Exact Mass: 410.1509537g/mol
Monoisotopic Mass: 410.1509537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 71.3Å²

N-(4-tert-butylphenyl)-3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylazetidine-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6064-2974-2μmol	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	2μmol	$57.0	2023-09-09
Life Chemicals	F6064-2974-5μmol	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	5μmol	$63.0	2023-09-09
Life Chemicals	F6064-2974-10μmol	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	10μmol	$69.0	2023-09-09
Life Chemicals	F6064-2974-20μmol	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	20μmol	$79.0	2023-09-09
Life Chemicals	F6064-2974-1mg	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	1mg	$54.0	2023-09-09
Life Chemicals	F6064-2974-2mg	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	2mg	$59.0	2023-09-09
Life Chemicals	F6064-2974-3mg	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	3mg	$63.0	2023-09-09
Life Chemicals	F6064-2974-4mg	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	4mg	$66.0	2023-09-09
Life Chemicals	F6064-2974-5mg	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	5mg	$69.0	2023-09-09
Life Chemicals	F6064-2974-10mg	N-(4-tert-butylphenyl)-3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide	1351660-76-8	10mg	$79.0	2023-09-09